Cas no 921514-59-2 (N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921514-59-2
• MF: C₂₃H₂₀N₄O₄
• MW: 416.429305076599
• CID: 6293632
• PubChem ID: 44015771
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0366
• AKOS024631124
• N-(1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921514-59-2

• Inchi： 1S/C23H20N4O4/c1-2-10-26-12-17(22(28)24-15-8-9-19-20(11-15)31-14-30-19)21-18(13-26)23(29)27(25-21)16-6-4-3-5-7-16/h3-9,11-13H,2,10,14H2,1H3,(H,24,28)
• InChI Key： WTJKPKLBESUNSM-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C=C(C(NC3=CC=C4C(=C3)OCO4)=O)C2=NN1C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 416.14845513g/mol
• Monoisotopic Mass: 416.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.5Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921514-59-2)

N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 921514-59-2, represents a novel heterocyclic structure that combines elements of benzodioxole, pyrazole, and pyridine moieties. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a subject of extensive study in the development of new therapeutic agents.

The benzodioxole moiety, also known as dihydrostilbene oxide, is a key structural feature that contributes to the compound's potential pharmacological activity. This group is well-documented for its role in various biological processes and has been explored in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the benzodioxole ring in N-(2H-1,3-benzodioxol-5-yl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide suggests that it may exhibit similar therapeutic effects or serve as a lead compound for further derivatization.

The pyrazole and pyridine rings are another critical component of this compound. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The pyridine ring enhances the compound's solubility and bioavailability, which are essential factors in drug design. The combination of these heterocyclic systems in N-(2H-1,3-benzodioxol⁵-yl])-3-oxo-

2-phenyl-

5-propyl

-2H,

3H,

5H-pyrazolo[4,

3-c]pyridine

-7-carboxamide) offers a promising scaffold for the development of innovative pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The unique structural features of N-(2H-1,3-benzodioxol^-5-yl)-3-oxo-2--phenyl--5-propyl--2H,3H,H)pyrazolo[4,]pyridine) -7-carboxamide (CAS No. 92151459).) make it an attractive candidate for further investigation. For instance,

The compound's potential as an inhibitor of enzymes such as kinases and phosphodiesterases has been explored in preclinical studies. These enzymes play crucial roles in signal transduction pathways that are often dysregulated in diseases such as cancer and inflammatory disorders. By modulating their activity, N-(2H- 1, 3-benzodioxol- 5- yl)- 3- oxo- 2- phenyl- 5-propyl- )-

The synthesis of N-(N-(CAS No. 921514- 59-